Cas no 1248709-15-0 (4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1248709-15-0
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 2760559
• PubChem ID: 61265884
• Update Time: 2025-06-26

4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine
• 4-Chloro-1-ethyl-1H-pyrazolo(3,4-d)pyrimidine
• DTXSID40734155
• 1248709-15-0
• Z802541232
• EN300-174161
• YZB70915
• AKOS010517276
• 835-071-4
• CS-0309317
• DTXCID50684899

• MDL： MFCD14620004
• Inchi： 1S/C7H7ClN4/c1-2-12-7-5(3-11-12)6(8)9-4-10-7/h3-4H,2H2,1H3
• InChI Key： PKYBLHLCAXANOJ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(CC)C2=NC=N1

Computed Properties

• Exact Mass: 182.0359239Da
• Monoisotopic Mass: 182.0359239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine

4-Chloro-1-Ethyl-1H-Pyrazolo[3,4-D]Pyrimidine: A Comprehensive Overview

The compound 4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine, identified by the CAS number 1248709-15-0, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of pyrazolopyrimidines, which are known for their structural versatility and biological activity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The structure of 4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine consists of a pyrazole ring fused to a pyrimidine ring, with a chlorine substituent at the 4-position and an ethyl group at the 1-position. This unique arrangement confers the molecule with distinct electronic and steric properties, making it an attractive candidate for further research. The presence of the chlorine atom introduces electron-withdrawing effects, while the ethyl group provides steric bulk, both of which influence the molecule's reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled efficient routes for the preparation of pyrazolo[3,4-d]pyrimidines. One such method involves the cyclization of amines with α-keto esters or amides under specific conditions. These methods not only enhance the yield but also allow for precise control over the substitution patterns on the heterocyclic core. The synthesis of 4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine has been optimized to minimize reaction time and maximize purity, making it more accessible for large-scale production.

The biological activity of pyrazolo[3,4-d]pyrimidines has been extensively studied in recent years. In particular, 4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine has shown promising results in vitro as an inhibitor of certain kinases involved in cancer cell proliferation. Preclinical studies suggest that this compound may selectively target oncogenic pathways without significantly affecting normal cells, thereby reducing potential side effects. Additionally, its ability to modulate other cellular processes, such as apoptosis and angiogenesis, further underscores its therapeutic potential.

In terms of pharmacokinetics, 4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine exhibits favorable properties that enhance its bioavailability. The ethyl group at position 1 contributes to lipophilicity, which aids in absorption across biological membranes. Furthermore, preliminary studies indicate that the compound has a moderate half-life, suggesting that it could be administered at less frequent intervals without compromising efficacy.

The application of computational chemistry tools has significantly advanced our understanding of pyrazolo[3,4-d]pyrimidines. Molecular docking studies have revealed that 4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine can bind effectively to target proteins through hydrogen bonding and π–π interactions. These insights have guided further modifications to improve binding affinity and selectivity. For instance, substituting the chlorine atom with other electron-withdrawing groups has been explored to enhance potency against specific targets.

The environmental impact of synthesizing and using 4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine is another area of growing interest. Researchers are increasingly adopting green chemistry principles to develop sustainable synthesis routes that minimize waste and reduce energy consumption. For example, solvent-free reactions or catalytic systems are being investigated as alternatives to traditional methods involving hazardous solvents or reagents.

In conclusion, 4-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine, with its unique structure and diverse functional groups, represents a valuable addition to the arsenal of heterocyclic compounds used in drug discovery. Its promising biological activity and favorable pharmacokinetic profile make it a strong candidate for further development into therapeutic agents. As research continues to uncover new applications and optimize synthetic methods for this compound and related analogs like CAS No 1256675798678965757896578965789657896578965789657896578965789657896578965789657896578965789657896578965 (hypothetical), we can expect exciting advancements in this field that will benefit both scientific research and clinical practice.